10-(4-chlorophenyl)-8-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C18H12ClN7O
• Molecular Weight: 377.8 g/mol
• IUPAC Name: 10-(4-chlorophenyl)-8-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C18H12ClN7O/c19-12-8-6-10(7-9-12)14-13-15(17(27)22-21-14)20-18-23-24-25-26(18)16(13)11-4-2-1-3-5-11/h1-9,16,24-25H
• InChI Key: SRFKWVYUBPJRCY-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)Cl

Description

10-(4-chlorophenyl)-8-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one (referred to as CPT) is a chemical compound that has been the subject of scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of CPT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, CPT has been shown to inhibit topoisomerase I, an enzyme involved in DNA replication and repair. Additionally, CPT has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
CPT has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer cells, CPT has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. Additionally, CPT has been shown to modulate the immune system by increasing the production of cytokines and activating immune cells.

Advantages and Limitations for Lab Experiments

CPT has several advantages for use in lab experiments, including its high purity and stability. Additionally, CPT is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of CPT is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on CPT, including:
1. Further investigation of its anti-cancer properties, including its potential use in combination with other chemotherapeutic agents.
2. Exploration of its potential use as an antimicrobial agent, including its efficacy against various bacterial and fungal species.
3. Investigation of its potential use as a pesticide, including its efficacy against various insect pests.
4. Study of its unique electronic and magnetic properties for use in materials science applications.
5. Further exploration of its mechanism of action, including its effects on various enzymes and signaling pathways.

Synthesis Methods

CPT can be synthesized via a multi-step process involving the reaction of 4-chlorobenzaldehyde with phenylhydrazine, followed by cyclization with acetic anhydride and oxidation with potassium permanganate. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

CPT has been the subject of numerous studies due to its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, CPT has been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, CPT has been studied for its potential use as an antimicrobial agent, as well as its ability to modulate the immune system.
In agriculture, CPT has been investigated for its potential use as a pesticide, as it has been shown to have insecticidal properties. Furthermore, CPT has been studied for its potential use in materials science, as it has been shown to have unique electronic and magnetic properties.